3-(4-Chlorophenyl)-5-[(4-iodopyrazol-1-yl)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(4-chlorophenyl)-5-[(4-iodopyrazol-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C12H8ClIN4O/c13-9-3-1-8(2-4-9)12-16-11(19-17-12)7-18-6-10(14)5-15-18/h1-6H,7H2
• InChI Key: MBEPWMZLBJBLNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)CN3C=C(C=N3)I)Cl
• Molecular Formula: C12H8ClIN4O
• Molecular Weight: 386.57 g/mol

Description

3-(4-Chlorophenyl)-5-[(4-iodopyrazol-1-yl)methyl]-1,2,4-oxadiazole is a heterocyclic compound that has garnered interest in various fields of scientific research due to its unique structural features and potential applications. This compound is characterized by the presence of a chlorophenyl group, an iodopyrazolyl group, and an oxadiazole ring, which contribute to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Chlorophenyl)-5-[(4-iodopyrazol-1-yl)methyl]-1,2,4-oxadiazole typically involves the following steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized through the cyclization of appropriate precursors such as hydrazides and carboxylic acids or their derivatives under acidic or basic conditions.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced via electrophilic aromatic substitution reactions using chlorobenzene derivatives.

Attachment of the Iodopyrazolyl Group: The iodopyrazolyl group can be attached through nucleophilic substitution reactions involving pyrazole derivatives and iodine sources.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(4-Chlorophenyl)-5-[(4-iodopyrazol-1-yl)methyl]-1,2,4-oxadiazole undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using iodine and a base such as potassium carbonate.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of reduced derivatives with hydrogen addition.

Substitution: Formation of substituted derivatives with new functional groups.

Scientific Research Applications

3-(4-Chlorophenyl)-5-[(4-iodopyrazol-1-yl)methyl]-1,2,4-oxadiazole has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 3-(4-Chlorophenyl)-5-[(4-iodopyrazol-1-yl)methyl]-1,2,4-oxadiazole involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling processes.

Disrupting Cellular Structures: Interfering with the integrity of cellular membranes or organelles.